

Technical Support Center: Troubleshooting RdRP Assay Interference & False Positives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: RdRP-IN-9

Cat. No.: B15582083

[Get Quote](#)

Welcome to the technical support resource for RNA-dependent RNA polymerase (RdRp) inhibitor screening. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of high-throughput screening (HTS) and hit validation for RdRp targets. Our goal is to provide you with the expertise and practical methodologies required to identify and troubleshoot common sources of assay interference and eliminate false positives, ensuring your resources are focused on viable lead candidates.

Introduction: The Challenge of False Positives in RdRp Screening

RNA-dependent RNA polymerase (RdRp) is a highly conserved and essential enzyme for the replication of RNA viruses, making it a prime target for broad-spectrum antiviral drug development.[1][2][3] Biochemical assays, particularly fluorescence-based formats, are powerful tools for screening large compound libraries against RdRp.[4][5] However, these assays are susceptible to various interference mechanisms that can produce apparent activity, leading to the time-consuming and costly pursuit of false-positive "hits."[6][7]

This guide provides a structured, question-and-answer approach to help you diagnose and resolve these issues with scientific rigor. We will delve into the causality behind common

artifacts and provide self-validating protocols to build confidence in your results.

Section 1: Initial Hit Triage - Is My "Hit" Real?

Q1: I have a potent hit, "**RdRP-IN-9**," from my primary fluorescence-based screen. What are the immediate steps to confirm it's not an artifact?

A1: Congratulations on your initial hit. The first 72 hours after a primary hit is identified are critical for triage. Before committing to extensive follow-up, you must systematically rule out the most common sources of assay artifacts. A genuine hit should demonstrate specificity and a clear mechanism of action, whereas artifacts often arise from non-specific physicochemical properties of the compound.

Your initial validation should follow a logical progression from simple, rapid checks to more involved counter-screens.


Immediate Triage Workflow:

- Data Review & Structural Analysis:
 - Examine the Dose-Response Curve: Is the curve steep, sharp, or non-sigmoidal? Artifacts, particularly those from compound aggregation, often produce unusually steep curves. A well-behaved inhibitor typically yields a classic sigmoidal curve.
 - Computational Assessment for PAINS: Use computational filters or online tools to check if "**RdRP-IN-9**" contains substructures characteristic of Pan-Assay Interference Compounds (PAINS).^{[8][9]} These are known chemical motifs that frequently cause false positives through various mechanisms like chemical reactivity or redox cycling.^{[10][11]}
- Basic Counter-Screens:
 - Pre-incubation Test: Run the assay under two conditions: (a) pre-incubating the RdRp enzyme with your compound before adding the substrate (RNA template/primer and NTPs), and (b) adding your compound after the enzymatic reaction has been initiated. A true inhibitor should show greater potency in the pre-incubation condition, especially if its

binding is time-dependent. An artifact that interferes with the assay readout (e.g., fluorescence quenching) will show apparent inhibition regardless of the incubation order.

- No-Enzyme Control: Test your compound in an assay mixture that contains all components except the RdRp enzyme. If you still observe a change in the signal (e.g., a decrease in fluorescence), your compound is directly interfering with the detection method.
- Orthogonal Confirmatory Assay: The most definitive step is to re-test the compound in a secondary assay that relies on a different detection method. If your primary screen is fluorescence-based (e.g., using a dsRNA-binding dye), an orthogonal assay could be a gel-based primer extension assay where the product is measured directly by electrophoresis.[\[12\]](#)[\[13\]](#)[\[14\]](#) A true hit should show consistent activity across different technological platforms.

This initial triage process is designed to quickly and cost-effectively eliminate the most obvious artifacts before you invest in deeper mechanistic studies.



[Click to download full resolution via product page](#)

Caption: Initial hit triage workflow for an RdRp inhibitor.

Section 2: Investigating Common Interference Mechanisms

Q2: My compound, "**RdRP-IN-9**," is flagged as a potential Pan-Assay Interference Compound (PAINS). What does this mean and how do I test for it?

A2: The term Pan-Assay Interference Compounds (PAINS) refers to chemical classes that tend to appear as hits in numerous HTS assays, irrespective of the biological target.^{[8][9][10]} This

promiscuity is not due to specific binding but rather to the compound's inherent chemical reactivity or physicochemical properties that interfere with assay technologies.[\[6\]](#)[\[11\]](#)

Why PAINS are problematic: PAINS substructures are often electrophilic or capable of redox cycling, allowing them to react non-selectively with proteins, often through covalent modification of nucleophilic residues like cysteine.[\[6\]](#) Others can chelate essential metal ions, generate reactive oxygen species, or interfere with optical detection methods.[\[10\]](#) Pursuing a PAINS hit is a notorious pitfall in early drug discovery.

Common PAINS Classes and Their Mechanisms

PAINS Substructure Class	Common Interference Mechanism(s)	Example
Rhodanines	Covalent modification (photoreactive), aggregation.	Ene-rhodanine
Quinones/Catechols	Redox cycling, generation of H ₂ O ₂ , covalent reactivity.	Dopamine, Curcumin
Hydroxyphenyl Hydrazones	Metal chelation, covalent reactivity.	N/A
Thiophenes/Isothiazolones	Covalent modification of protein thiols (cysteine).	N/A
Enones (Michael Acceptors)	Covalent modification of nucleophiles (e.g., cysteine).	N/A

This table summarizes information from multiple sources.[\[9\]](#)[\[10\]](#)[\[11\]](#)

Experimental Protocol to Test for PAINS-like Activity:

A key characteristic of many reactive PAINS is their non-specific, covalent modification of proteins. A thiol-reactivity assay can serve as a robust counter-screen.

Protocol: Thiol-Reactivity Counter-Screen using ALARM NMR or Mass Spectrometry

- Principle: This experiment tests if your compound covalently modifies cysteine residues, a common trait of reactive PAINS.[\[6\]](#) Protein mass spectrometry can detect the mass shift caused by the addition of your compound.
- Methodology:
 - Protein Incubation: Incubate "**RdRP-IN-9**" (e.g., at 10x the IC₅₀) with a model, non-target protein rich in cysteines (e.g., Bovine Serum Albumin, BSA) for 1-2 hours at room temperature. Include a DMSO-only vehicle control.
 - Sample Preparation: Remove the excess, unbound compound using a desalting column or dialysis.
 - Mass Spectrometry Analysis: Analyze the protein samples using LC-MS (Liquid Chromatography-Mass Spectrometry).
 - Data Interpretation: Compare the mass spectrum of the protein incubated with your compound to the vehicle control. A mass increase corresponding to the molecular weight of "**RdRP-IN-9**" (or a fragment) is strong evidence of covalent modification and PAINS-like behavior.
- Trustworthiness: This is a self-validating system. The control protein is unrelated to your target (RdRp), so any observed interaction is, by definition, non-specific. A positive result here strongly suggests your compound is a promiscuous reactive molecule and likely a false positive.

Q3: My RdRp assay uses a fluorescence readout. How can I determine if "**RdRP-IN-9**" is causing fluorescence interference?

A3: Fluorescence interference is one of the most common artifacts in HTS.[\[7\]](#)[\[15\]](#)[\[16\]](#) Test compounds can interfere by either possessing intrinsic fluorescence (autofluorescence) or by quenching the fluorescence of the reporter dye.[\[15\]](#)[\[17\]](#)

- Autofluorescence: If the compound's emission spectrum overlaps with that of the assay's fluorophore, it can artificially increase the signal, potentially masking inhibition or appearing as an activator.[\[15\]](#)[\[17\]](#)

- Fluorescence Quenching: The compound absorbs the excitation or emission energy of the assay fluorophore, leading to a decreased signal that mimics enzyme inhibition.[\[16\]](#)[\[18\]](#)

Experimental Protocol: Fluorescence Interference Counter-Screen

- Principle: This protocol directly measures the optical properties of your test compound under the precise conditions of your primary assay, but in the absence of the enzyme.
- Methodology:
 - Prepare Assay Plates: Use the same plate type, buffer, and final DMSO concentration as your primary RdRp assay.
 - Plate Layout:
 - Column 1 (Buffer Blank): Assay buffer only.
 - Column 2 (Assay Fluorophore Control): Assay buffer + the final concentration of your fluorescent dye (e.g., a dsRNA-binding dye).
 - Columns 3-12 (Test Compound): Assay buffer + fluorescent dye + serial dilutions of "**RdRP-IN-9**" (covering the same concentration range as your primary assay).
 - Incubation & Reading: Incubate the plate for the same duration and at the same temperature as your primary assay. Read the fluorescence using the same excitation/emission wavelengths.
 - Data Analysis:
 - To Detect Autofluorescence: Separately read the plate at your emission wavelength without applying the excitation light source, or perform a spectral scan. A signal significantly above the buffer blank indicates autofluorescence.
 - To Detect Quenching: Compare the fluorescence intensity of the wells containing your compound (Columns 3-12) to the fluorophore-only control (Column 2). A concentration-dependent decrease in fluorescence indicates that your compound is a quencher.

- Mitigation Strategy: If interference is confirmed, one strategy is to use a red-shifted fluorescent probe. Many interfering compounds are active in the blue-green spectrum, and moving to far-red detection can often mitigate the issue.[18]

Q4: I suspect my compound might be aggregating. What is this phenomenon and how can I prove it?

A4: Compound aggregation is a major and often misunderstood source of false positives.[19] [20] At concentrations above a critical aggregation concentration (CAC), many organic molecules form colloidal aggregates (50-1000 nm particles) in aqueous buffers.[21] These aggregates inhibit enzymes non-specifically by sequestering the protein on the surface of the colloid, often causing partial denaturation.[19][22]


Hallmarks of Aggregation-Based Inhibition:

- Steep, non-stoichiometric dose-response curves.
- Sensitivity to the presence of non-ionic detergents.
- Inhibition is time-dependent and sensitive to enzyme concentration.
- Often accompanied by light scattering.

Experimental Protocol: Detergent-Based Assay for Aggregation

- Principle: Non-ionic detergents like Triton X-100 or Tween-80, at concentrations above their critical micelle concentration (CMC), can disrupt the formation of colloidal aggregates.[20] If your compound's inhibitory activity is significantly reduced or eliminated in the presence of a detergent, it is strong evidence that it acts via an aggregation-based mechanism.
- Methodology:
 - Run Parallel Assays: Perform your standard RdRp assay with a dose-response titration of **"RdRP-IN-9"**.
 - Detergent Condition: Run an identical, parallel assay, but include 0.01% (v/v) Triton X-100 in your assay buffer. Ensure all components, including the enzyme and compound, are diluted in the detergent-containing buffer.

- Data Analysis: Compare the IC_{50} values from the two experiments. A significant rightward shift (e.g., >10-fold increase) in the IC_{50} in the presence of detergent strongly indicates aggregation. A true, specific inhibitor should show little to no change in potency.



[Click to download full resolution via product page](#)

Caption: Aggregation model for non-specific enzyme inhibition.

Q5: Could my compound be interfering with the assay reagents themselves, such as the dsRNA-binding dye used in many RdRp kits?

A5: Yes, this is a critical and often overlooked mechanism, especially in fluorometric RdRp assays that measure the synthesis of a double-stranded RNA (dsRNA) product.^[13] These assays rely on a dye (like SYBR Green or PicoGreen) that fluoresces upon binding to dsRNA. A compound can generate a false positive by directly preventing the dye from binding to the dsRNA product, thus reducing the fluorescent signal and mimicking enzymatic inhibition.^[23]

This interference is particularly insidious because it is independent of the enzyme's activity but dependent on the presence of the assay product. Therefore, it will not be detected by a simple no-enzyme control.

Experimental Protocol: dsRNA-Dye Binding Interference Assay

- Principle: This assay tests whether your compound competes with the fluorescent dye for binding to a pre-formed dsRNA substrate.
- Methodology:
 - Prepare dsRNA: Use a fixed, pre-annealed dsRNA template that is identical or similar to the product of your RdRp reaction.
 - Set up Reactions: In an assay plate, mix the assay buffer, the fluorescent dsRNA-binding dye, and the pre-formed dsRNA at concentrations that give a robust signal.
 - Add Compound: Add a serial dilution of "**RdRP-IN-9**" to these wells.
 - Incubate and Read: Incubate for a short period (e.g., 15-30 minutes) and read the fluorescence.
 - Data Interpretation: A concentration-dependent decrease in fluorescence indicates that your compound is interfering with the dye-dsRNA interaction. This result would classify the compound as a false positive arising from detection interference. A recent study highlighted that this effect can be enhanced by the presence of Mg^{2+} ions, which are essential for polymerase activity, making this a crucial control experiment.[\[13\]](#)

Section 3: Advanced Troubleshooting & Orthogonal Validation

Q6: I've ruled out common interferences, but my results are still ambiguous. What orthogonal assays can I use to validate my hit?

A6: Orthogonal validation is the gold standard for confirming a screening hit. The goal is to use an assay with a fundamentally different technology to ensure the observed biological activity is not an artifact of the primary assay platform.

Comparison of RdRp Assay Formats

Assay Type	Principle	Advantages	Disadvantages
Primary Screen: Fluorescence	dsRNA-binding dye fluoresces upon binding to the RNA product.[5]	High-throughput, sensitive, simple "mix-and-read" format.	Prone to fluorescence interference and artifacts related to dye binding.[12][13]
Orthogonal 1: Gel-Based Primer Extension	A fluorescently labeled primer is extended by RdRp; products are separated by size via gel electrophoresis.[2][14]	Direct visualization of the product, highly specific, insensitive to optical interference.	Lower throughput, more complex workflow, requires specialized equipment (gel imager).
Orthogonal 2: Cell-Based Reporter Assay	RdRp activity in living cells drives the expression of a reporter gene (e.g., luciferase).[24][25]	Measures activity in a biological context, accounts for cell permeability and metabolism.	More complex biology, potential for off-target cellular toxicity to affect the reporter readout.[6]

Recommended Orthogonal Protocol: Non-Radioactive Primer Extension Assay

- Principle: This biochemical assay directly measures the synthesis of the RNA product. It is a true measure of polymerase activity and is not susceptible to the optical interference artifacts that plague fluorescence-based HTS assays.[2]
- Methodology:
 - Reagents:
 - Purified RdRp enzyme complex.
 - A fluorescently labeled RNA primer (e.g., with 5'-FAM) annealed to a longer RNA template.
 - Ribonucleoside triphosphates (rNTPs).

- Your test compound ("**RdRP-IN-9**") and a known RdRp inhibitor control (e.g., Remdesivir triphosphate).
- Reaction Setup: Pre-incubate the RdRp enzyme and RNA primer/template duplex with varying concentrations of your compound.
- Initiation & Quenching: Initiate the reaction by adding rNTPs. Allow it to proceed for a set time (e.g., 60 minutes) at 37°C. Stop the reaction with a quenching solution containing EDTA.
- Analysis: Denature the RNA products and separate them by size using denaturing polyacrylamide gel electrophoresis (PAGE).
- Visualization: Visualize the fluorescently labeled RNA products using a gel imager. Inhibition is observed as a decrease in the intensity of the full-length product band.
- Validation Power: If "**RdRP-IN-9**" shows a concentration-dependent reduction of the full-length RNA product in this assay, it provides very strong evidence that it is a genuine inhibitor of RdRp enzymatic activity.

Q7: What are the best practices for setting up my primary RdRp assay to minimize false positives from the start?

A7: A well-designed primary assay is your best defense against false positives. Building in quality control and counter-screening measures from the outset will save significant time and resources.

Best Practices for Robust RdRp Assay Design:

- Use High-Quality Reagents: Ensure your RdRp enzyme is pure and highly active. Use nuclease-free water and reagents to prevent RNA template/product degradation.
- Optimize Enzyme and Substrate Concentrations: Use the lowest enzyme concentration that gives a robust signal-to-background ratio. This increases the assay's sensitivity to inhibitors and reduces the likelihood of artifacts that are dependent on high protein concentrations.
- Include a Detergent: Prophylactically include a low concentration of a non-ionic detergent (e.g., 0.005% Tween-20 or Triton X-100) in your assay buffer. This can help suppress the

activity of many aggregation-prone compounds from the start.[\[20\]](#)

- Run Controls on Every Plate:
 - Negative Control (0% Inhibition): DMSO vehicle only.
 - Positive Control (100% Inhibition): A known, well-characterized RdRp inhibitor.
 - No-Enzyme Control: To monitor background signal and reagent stability.
- Characterize Your Assay Window: Calculate the Z'-factor for your assay. A Z'-factor > 0.5 indicates a robust assay suitable for HTS.[\[24\]](#)[\[25\]](#)
- Perform Library Triage Before Screening: If possible, use computational filters to remove known PAINS from your screening library before you begin the experimental work.[\[8\]](#)

By implementing these practices, you create a self-validating experimental system that is less prone to artifacts and produces higher quality, more reliable primary screening data.

References

- Baell, J., & Walters, M. A. (2014). Chemistry: Chemical con artists foil drug discovery. Nature. [\[Link\]](#)
- Dahlin, J. L., & Walters, M. A. (2014). The essential roles of chemistry in high-throughput screening triage. Future Medicinal Chemistry. [\[Link\]](#)
- Baell, J. B. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology. [\[Link\]](#)
- Verastegui-Sanchez, M. (2021). What are PAINS?: A Challenge for High-Throughput Screening in Early Drug Discovery. University of Minnesota. [\[Link\]](#)
- Wikipedia contributors. (2023). Pan-assay interference compounds. Wikipedia. [\[Link\]](#)
- Assay Guidance Manual. (2015). Interference with Fluorescence and Absorbance. NCBI Bookshelf. [\[Link\]](#)

- Sportsman, J. R., et al. (2006). Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers. Journal of Biomolecular Screening. [\[Link\]](#)
- Thorne, N., et al. (2010). Interference with Fluorescence and Absorbance. ResearchGate. [\[Link\]](#)
- Llanos, S., et al. (2024). Interference of small compounds and Mg²⁺ with dsRNA-binding fluorophores compromises the identification of SARS-CoV-2 RdRp inhibitors. ScienceOpen. [\[Link\]](#)
- Thomas, D. (2020). How do RdRp Inhibitors Combat SARS-CoV-2? News-Medical.Net. [\[Link\]](#)
- Watt, A. D., et al. (2007). A High-Throughput Screen for Compounds That Inhibit Aggregation of the Alzheimer's Peptide. ACS Chemical Biology. [\[Link\]](#)
- Coan, K. E., & Shoichet, B. K. (2008). Promiscuous Aggregate-Based Inhibitors Promote Enzyme Unfolding. ACS Chemical Biology. [\[Link\]](#)
- Thorne, N., et al. (2018). Interference with Fluorescence and Absorbance. PubMed. [\[Link\]](#)
- Llanos, S., et al. (2024). Interference of small compounds and Mg²⁺ with dsRNA-binding fluorophores compromises the identification of SARS-CoV-2 RdRp inhibitors. PubMed. [\[Link\]](#)
- Jones, C. I., et al. (2023). The Functional Implications of Broad Spectrum Bioactive Compounds Targeting RNA-Dependent RNA Polymerase (RdRp) in the Context of the COVID-19 Pandemic. PubMed Central. [\[Link\]](#)
- Irwin, J. J., et al. (2015). An Aggregation Advisor for Ligand Discovery. PubMed Central. [\[Link\]](#)
- LaPlante, S. (2014). Exploring the Phenomena of Compound Aggregation and Nano- entities for Drug Discovery. Espace INRS. [\[Link\]](#)
- Kumar, M., et al. (2022). Screening of SARS-CoV-2 antivirals through a cell-based RNA-dependent RNA polymerase (RdRp) reporter assay. ResearchGate. [\[Link\]](#)

- Llanos, S., et al. (2024). Interference of small compounds and Mg with dsRNA-binding fluorophores compromises the identification of SARS-CoV-2 RdRp inhibitors. ResearchGate. [\[Link\]](#)
- Soflaee, M. H., et al. (2021). Potential use of RNA-dependent RNA polymerase (RdRp) inhibitors against SARS-CoV2 infection. ResearchGate. [\[Link\]](#)
- Llanos, S., et al. (2024). Interference of small compounds and Mg²⁺ with dsRNA-binding fluorophores compromises the identification of SARS-CoV-2 RdRp inhibitors. Sílice. [\[Link\]](#)
- Kumar, M., et al. (2022). Screening of SARS-CoV-2 Antivirals Through a Cell-Based RNA-Dependent RNA Polymerase (RdRp) Reporter Assay. bioRxiv. [\[Link\]](#)
- Assay Guidance Manual. (2025). Interference and Artifacts in High-content Screening. NCBI. [\[Link\]](#)
- Singh, S., et al. (2016). Fluorometric RdRp assay with self-priming RNA. ResearchGate. [\[Link\]](#)
- Jiang, Y., et al. (2021). Development of a Simple In Vitro Assay to Identify and Evaluate Nucleotide Analogs against SARS-CoV-2 RNA-Dependent RNA Polymerase. Antimicrobial Agents and Chemotherapy. [\[Link\]](#)
- Singh, A., et al. (2021). RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic. PubMed Central. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. news-medical.net [\[news-medical.net\]](#)
- 2. pdf.benchchem.com [\[pdf.benchchem.com\]](#)

- 3. RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. The Functional Implications of Broad Spectrum Bioactive Compounds Targeting RNA-Dependent RNA Polymerase (RdRp) in the Context of the COVID-19 Pandemic - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 5. researchgate.net [researchgate.net]
- 6. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 7. Interference with Fluorescence and Absorbance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
- 10. longdom.org [longdom.org]
- 11. What are PAINS?: A Challenge for High-Throughput Screening in Early Drug Discovery – Michelle Verastegui-Sanchez – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
- 12. Interference of small compounds and Mg 2+ with dsRNA-binding fluorophores compromises the identification of SARS-CoV-2 RdRp inhibitors – ScienceOpen [scienceopen.com]
- 13. Interference of small compounds and Mg2+ with dsRNA-binding fluorophores compromises the identification of SARS-CoV-2 RdRp inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. journals.asm.org [journals.asm.org]
- 15. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 18. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Shoichet Lab : Colloidal aggregation in drug discovery & drug formulation [bkslab.org]
- 20. An Aggregation Advisor for Ligand Discovery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 21. espace.inrs.ca [espace.inrs.ca]

- [22. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [23. Interference of small compounds and Mg²⁺ with dsRNA-binding fluorophores compromises the identification of SARS-CoV-2 RdRp inhibitors | Publicación \[silice.csic.es\]](#)
- [24. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [25. biorxiv.org \[biorxiv.org\]](https://biorxiv.org)
- To cite this document: BenchChem. [Technical Support Center: Troubleshooting RdRP Assay Interference & False Positives]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15582083/docs#technical-support-center-troubleshooting-rdrp-assay-interference-false-positives\]](https://www.benchchem.com/product/b15582083/docs#technical-support-center-troubleshooting-rdrp-assay-interference-false-positives)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check